Cas no 76261-17-1 (Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-)
76261-17-1 structure
Product Name:Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
CAS No:76261-17-1
MF:C25H34O3
MW:382.535667896271
CID:538103
PubChem ID:14655079
Update Time:2025-04-19
Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
- 2-hydroxy-6-(12-phenyldodecyl)benzoic acid
- 76261-17-1
- CHEMBL479327
- DTXSID80562656
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- Inchi: 1S/C25H34O3/c26-23-20-14-19-22(24(23)25(27)28)18-13-8-6-4-2-1-3-5-7-10-15-21-16-11-9-12-17-21/h9,11-12,14,16-17,19-20,26H,1-8,10,13,15,18H2,(H,27,28)
- InChI Key: IYAGAWGPLSSYQI-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1C(=O)O)CCCCCCCCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 382.25079494g/mol
- Monoisotopic Mass: 382.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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